Cas no 22036-77-7 (Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:?))
Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:?) Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:?)
- [ethylenebis[nitrilobis(methylene)]]tetrakisphosphonic acid, sodium salt
- Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt...
- Einecs 244-742-5
- Ethylenbis[nitrilobis(methylen)]tetrakisphosphonsure,Natriumsalz
- ETHYLENEDIAMINETETRA(METHYLENEPHOSPHONICACIDSODIUMSALTS)
- P,P',P'',P'''-[1,2-Ethanediylbis[nitrilobis(methylene)]]tetrakisphosphonic acid sodium salt
- Phosphonic acid,1,2-ethanediylbisnitrilobis(methylene)tetrakis-,sodium salt
- Sequion 30Na30
- Sequion D 30
- Sodium (ethylenediamine)tetramethylenephosphonate
- SODIUM EDTMP
- EDTMP
- EDTMPS
- (Ethylenebis(nitrilobis(methylene)))tetrakisphosphonic acid, sodium salt
- 22036-77-7
- [Ethylenebis[nitrilobis(methylene)]]tetrakisphosphonic acid,sodium salt
- tetrasodium;[2-[bis[[hydroxy(oxido)phosphoryl]methyl]amino]ethyl-[[hydroxy(oxido)phosphoryl]methyl]amino]methyl-hydroxyphosphinate
-
- Inchi: 1S/C6H20N2O12P4.4Na/c9-21(10,11)3-7(4-22(12,13)14)1-2-8(5-23(15,16)17)6-24(18,19)20;;;;/h1-6H2,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;/q;4*+1/p-4
- InChI Key: HWBBOUHGZNBHSW-UHFFFAOYSA-J
- SMILES: P(CN(CP(=O)([O-])O)CCN(CP(=O)([O-])O)CP(=O)([O-])O)(=O)([O-])O.[Na+].[Na+].[Na+].[Na+]
Computed Properties
- Exact Mass: 523.92400
- Monoisotopic Mass: 523.92444907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 28
- Rotatable Bond Count: 11
- Complexity: 477
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 248Ų
Experimental Properties
- PSA: 287.16000
- LogP: -0.11600
Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:?) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A130526-500g |
Ethylenediaminetetrakis(methylenephosphonic acid) xsodium salt |
22036-77-7 | 97+% | 500g |
$94.0 | 2024-04-21 | |
| Aaron | AR01X5I7-500g |
Sodium (ethylenediamine)tetramethylenephosphonate |
22036-77-7 | AR | 500g |
$94.00 | 2025-02-11 |
Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:?) Suppliers
Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:?) Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:?)
Research Briefing on Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:?) (CAS: 22036-77-7)
Phosphonic acid derivatives, particularly those with complex structures like Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt (CAS: 22036-77-7), have garnered significant attention in the field of chemical biology and medicinal chemistry due to their versatile applications in chelation therapy, industrial processes, and potential therapeutic uses. This research briefing synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging applications.
Recent studies have highlighted the unique chelating properties of this phosphonic acid derivative, attributed to its multiple phosphonate groups and ethylene-diamine backbone. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its high affinity for divalent metal ions, such as calcium and magnesium, making it a promising candidate for treating conditions like hypercalcemia and metal intoxication. The sodium salt form (1:?) enhances its solubility, facilitating its use in aqueous biological systems.
In the context of industrial applications, a 2024 study in ACS Applied Materials & Interfaces explored its role as a corrosion inhibitor for steel in acidic environments. The compound's ability to form stable complexes with metal surfaces was found to significantly reduce corrosion rates, suggesting potential uses in oilfield chemicals and water treatment processes. The study also noted its environmental advantages over traditional inhibitors due to its lower toxicity profile.
From a pharmacological perspective, preclinical investigations have revealed intriguing possibilities. A 2023 paper in Bioorganic & Medicinal Chemistry reported that this phosphonic acid derivative exhibits inhibitory activity against certain metalloenzymes, including matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and inflammatory diseases. The sodium salt formulation showed improved bioavailability in animal models compared to the free acid form.
Ongoing research is exploring structure-activity relationships to optimize the compound's properties for specific applications. Computational chemistry approaches, as described in a recent Physical Chemistry Chemical Physics publication (2024), are being employed to model its interactions with various biological targets and metal ions. These studies are providing valuable insights for the design of next-generation derivatives with enhanced selectivity and efficacy.
The safety profile of this compound continues to be evaluated. Toxicological assessments published in Regulatory Toxicology and Pharmacology (2023) indicate that the sodium salt form has favorable acute toxicity characteristics, though long-term exposure studies are still needed. Regulatory agencies are currently reviewing its classification for various applications, with particular attention to its environmental persistence.
In conclusion, Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt (1:?) represents a multifaceted compound with significant potential across chemical, biological, and medical domains. Continued research is expected to uncover additional applications and optimize its performance characteristics, particularly through modifications of its sodium salt stoichiometry and exploration of novel derivatives.
22036-77-7 (Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:?)) Related Products
- 7651-99-2(Ethylenediamine tetra(methylenephosphonic acid) pentasodium salt)
- 22042-96-2(Diethylenetriaminepenta(methylenephosphonic acid) sodiumsalt)
- 85480-89-3(1,2-Ethanediylbisnitrilobis(methylene)tetrakisphosphonic Acid Calcium Sodium Salt)
- 68155-78-2(heptasodium trihydrogen [[bis[2-[bis(phosphonatomethyl)amino]ethyl]amino]methyl]phosphonate)
- 15142-96-8(hexasodium dihydrogen [ethane-1,2-diylbis[nitrilobis(methylene)]]tetrakisphosphonate)
- 29462-95-1(Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3))
- 160369-78-8(Samarate(5-)-153Sm,[[[1,2-ethanediylbis[(nitrilo-kN)bis(methylene)]]tetrakis[phosphonato-kO]](8-)]-, pentasodium, (OC-6-21)- (9CI))
- 93841-74-8(Phosphonic acid,[[(phosphonomethyl)imino]bis[2,1-ethanediylnitrilobis(methylene)]]tetrakis-,hexasodium salt (9CI))
- 138314-12-2(Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, calciumsodium salt (2:5:6))
- 93919-77-8(Phosphonic acid,[1,2-ethanediylbis[[(phosphonomethyl)imino]-2,1-ethanediylnitrilobis(methylene)]]tetrakis-,octasodium salt (9CI))